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Compound of Interest

Compound Name: cis-2-tert-Butylcyclohexyl acetate

Cat. No.: B1293820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-2-tert-Butylcyclohexyl acetate is a chemical compound primarily utilized as a fragrance

ingredient in a wide array of consumer products, from perfumes and cosmetics to household

cleaners.[1][2] Its characteristic fruity and woody aroma makes it a valuable component in the

fragrance industry.[2] This technical guide provides an in-depth overview of its chemical and

physical properties, detailed experimental protocols for its synthesis and analysis, and a

discussion of its known applications and safety profile. The primary Chemical Abstracts Service

(CAS) number for cis-2-tert-Butylcyclohexyl acetate is 20298-69-5.[3] A deprecated CAS

number for this compound is 301318-15-0.

Chemical and Physical Properties
The following tables summarize the key quantitative data for cis-2-tert-Butylcyclohexyl
acetate, providing a comprehensive overview of its physical and chemical characteristics.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₂H₂₂O₂ [3]

Molecular Weight 198.30 g/mol [3]

Appearance Colorless liquid [1]

Boiling Point 220 - 222 °C

Density 0.941 g/cm³

Refractive Index n20/D 1.450 - 1.455

Flash Point 90.8 °C (195.4 °F)

Vapor Pressure 0.103 mmHg @ 25 °C

Solubility
Insoluble in water; soluble in

ethanol
[1]

Table 2: Chromatographic and Spectroscopic Data

Property Value Source(s)

LogP (o/w) 4.057

Kovats Retention Index
1281.6 (Standard non-polar

column)

Experimental Protocols
Synthesis of cis-2-tert-Butylcyclohexyl Acetate
The synthesis of cis-2-tert-Butylcyclohexyl acetate is typically achieved in a two-step

process. The first step involves the catalytic hydrogenation of 2-tert-butylphenol to produce cis-

2-tert-butylcyclohexanol. The second step is the esterification of the resulting alcohol with

acetic anhydride.

Step 1: Hydrogenation of 2-tert-Butylphenol to cis-2-tert-Butylcyclohexanol
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This procedure is based on catalytic hydrogenation principles, adapted from patent literature.[4]

[5]

Materials:

2-tert-butylphenol

Raney Nickel-Iron catalyst

cis-2-tert-Butylcyclohexyl acetate (as a reaction promoter)

High-pressure autoclave with a stirrer

Hydrogen gas source

Filtration apparatus

Procedure:

In a high-pressure autoclave, combine 2-tert-butylphenol and a Raney Nickel-Iron catalyst.

A small amount of cis-2-tert-butylcyclohexyl acetate can be added to enhance the cis-

isomer selectivity.[4][5]

Seal the autoclave and purge with nitrogen gas to remove any air.

Pressurize the autoclave with hydrogen gas to approximately 20 bar.[4][5]

Heat the mixture to 100-130°C while stirring continuously.[4][5]

Maintain the reaction under these conditions for 10-13 hours, monitoring hydrogen uptake

to assess reaction completion.[4][5]

After the reaction is complete, cool the autoclave to room temperature and carefully vent

the excess hydrogen gas.

Filter the reaction mixture to remove the catalyst. The resulting crude product is cis-2-tert-

butylcyclohexanol.
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Step 2: Esterification of cis-2-tert-Butylcyclohexanol

This procedure outlines the esterification of the alcohol intermediate to the final product.

Materials:

cis-2-tert-butylcyclohexanol (from Step 1)

Acetic anhydride

Anhydrous sodium acetate (as a catalyst)

Round-bottom flask with a reflux condenser

Heating mantle

Separatory funnel

Sodium bicarbonate solution (5%)

Brine solution

Anhydrous magnesium sulfate

Rotary evaporator

Distillation apparatus

Procedure:

In a round-bottom flask, combine cis-2-tert-butylcyclohexanol, acetic anhydride, and a

catalytic amount of anhydrous sodium acetate.

Attach a reflux condenser and heat the mixture to reflux for several hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Once the reaction is complete, cool the mixture to room temperature.
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Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium

bicarbonate solution (to neutralize excess acetic acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator.

Purify the crude product by vacuum distillation to obtain pure cis-2-tert-Butylcyclohexyl
acetate.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a standard method for the analysis and quality control of fragrance compounds like

cis-2-tert-Butylcyclohexyl acetate.[6][7][8]

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890B GC with

5977B MSD).[6]

Capillary column suitable for fragrance analysis (e.g., a non-polar or medium-polarity

column like DB-5ms or HP-5ms).

Sample Preparation:

Prepare a stock solution of cis-2-tert-Butylcyclohexyl acetate in a suitable solvent such

as ethanol or dichloromethane.

Create a series of calibration standards by diluting the stock solution to a range of

concentrations (e.g., 2-100 mg/L).[7]

For unknown samples, dissolve a known amount in the solvent.

GC-MS Conditions:

Injector Temperature: 250°C
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Injection Mode: Split (e.g., 50:1 split ratio)

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 5°C/min to 240°C

Hold at 240°C for 5 minutes

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-400

Data Analysis:

Identify the peak corresponding to cis-2-tert-Butylcyclohexyl acetate based on its

retention time and mass spectrum.

Confirm the identity by comparing the mass spectrum with a reference library (e.g., NIST).

Quantify the compound by integrating the peak area and comparing it to the calibration

curve.

Mandatory Visualizations
Synthesis Workflow of cis-2-tert-Butylcyclohexyl
Acetate
The following diagram illustrates the two-step synthesis process from the starting material to

the final product.
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Caption: Synthesis workflow for cis-2-tert-Butylcyclohexyl acetate.
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Biological Activity and Applications
The primary application of cis-2-tert-Butylcyclohexyl acetate is in the fragrance industry.[1] It

is used in a variety of products, including perfumes, soaps, detergents, and other scented

consumer goods.[2] Toxicological and dermatological reviews have been conducted to assess

its safety for use as a fragrance ingredient.[9] While it is classified as toxic to aquatic life with

long-lasting effects, it is not classified as hazardous for human health under normal use

conditions.[10][11] There is no significant evidence in the scientific literature to suggest that

cis-2-tert-Butylcyclohexyl acetate has specific signaling pathway interactions or is being

investigated as a drug development candidate. Its biological effects are primarily related to its

potential for skin sensitization in some individuals when used in fragrances.[9]

Conclusion
cis-2-tert-Butylcyclohexyl acetate is a commercially important fragrance compound with well-

defined chemical and physical properties. Its synthesis is a two-step process involving

hydrogenation and esterification, and its analysis is readily achieved using standard techniques

like GC-MS. While its primary role is in the fragrance industry, a thorough understanding of its

properties and synthesis is valuable for researchers and professionals in various chemical

sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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